Cas no 2023945-40-4 (3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine)

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine structure
2023945-40-4 structure
Product Name:3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
CAS No:2023945-40-4
MF:C10H21N5
MW:211.307241201401
CID:6555664
PubChem ID:165849167
Update Time:2025-07-25

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
    • 2023945-40-4
    • EN300-1752455
    • Inchi: 1S/C10H21N5/c1-9(2,3)15-13-8(12-14-15)6-10(4,5)7-11/h6-7,11H2,1-5H3
    • InChI Key: SVFBZMVALSAHPS-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)N=NC(CC(C)(C)CN)=N1

Computed Properties

  • Exact Mass: 211.17969569g/mol
  • Monoisotopic Mass: 211.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.6Ų

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752455-1g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
1g
$1714.0 2023-09-20
Enamine
EN300-1752455-5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
5g
$4972.0 2023-09-20
Enamine
EN300-1752455-10g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
10g
$7373.0 2023-09-20
Enamine
EN300-1752455-0.05g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
0.05g
$1440.0 2023-09-20
Enamine
EN300-1752455-0.1g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
0.1g
$1508.0 2023-09-20
Enamine
EN300-1752455-0.25g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
0.25g
$1577.0 2023-09-20
Enamine
EN300-1752455-0.5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
0.5g
$1646.0 2023-09-20
Enamine
EN300-1752455-1.0g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
1g
$1714.0 2023-05-27
Enamine
EN300-1752455-2.5g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
2.5g
$3362.0 2023-09-20
Enamine
EN300-1752455-5.0g
3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine
2023945-40-4
5g
$4972.0 2023-05-27

Additional information on 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine

Professional Introduction to 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine (CAS No. 2023945-40-4)

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2023945-40-4, belongs to a class of molecules that exhibit intriguing biological properties, making it a subject of intense study for potential therapeutic applications. The structure of this compound features a complex arrangement of functional groups, including a tetrazole moiety and an amine group, which contribute to its unique chemical and biological characteristics.

The tetrazole ring is a heterocyclic compound that contains four nitrogen atoms arranged in a five-membered ring. This structural motif is known for its stability and ability to interact with biological targets in various ways. In particular, the 5-substituted tetrazole derivative found in this compound has been studied for its potential as an intermediate in the synthesis of bioactive molecules. The presence of a tert-butyl group at the 2-position of the tetrazole ring enhances the compound's lipophilicity, which can influence its absorption and distribution within biological systems.

The amine group in the molecular structure of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine plays a crucial role in determining its reactivity and interactions with biological targets. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable components in drug design. The specific positioning of the amine group in this compound suggests potential applications in modulating enzyme activity or binding to specific protein receptors.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like tetrazoles in the development of novel therapeutic agents. Studies have shown that tetrazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functionalities within 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine makes it an attractive candidate for further investigation.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial research indicates that it may interfere with key cellular pathways involved in disease progression. For instance, the interaction between the tetrazole moiety and specific enzymes or receptors could lead to inhibitory effects on certain metabolic processes. Additionally, the lipophilic nature of the tert-butyl group may enhance membrane permeability, allowing for better cellular uptake and distribution.

The synthesis of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrazole ring typically involves cyclization reactions under specific conditions that ensure high yield and purity. The subsequent functionalization with the tert-butyl group and amine moiety further complicates the synthetic pathway but is essential for achieving the desired molecular structure.

The compound's stability under various conditions is another critical factor to consider in its development as a potential drug candidate. Stability tests are conducted to assess how well it maintains its structural integrity over time when exposed to different temperatures、pH levels、and environmental factors. These tests are crucial for determining its shelf life and suitability for formulation into pharmaceutical products.

Ethical considerations are also paramount in the research and development process of such compounds. Ensuring that all experiments are conducted responsibly and with proper regulatory oversight is essential for maintaining public trust and safety. Collaborative efforts between academic institutions、pharmaceutical companies、and regulatory bodies help to ensure that these standards are met.

The future prospects for 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropan-1-am ine look promising as ongoing research continues to uncover new applications. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability and targeting specificity. Additionally, advances in computational chemistry could aid in designing derivatives with optimized properties for therapeutic use.

In conclusion,the compound 3-(tert-butyl-tetrazol-5-y l)-dimethylpropan-1-am ine (CAS No.2023945-40-4) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents。 As research progresses,this compound holds great potential for contributing to medical breakthroughs and improving patient outcomes worldwide。

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd